(E)-4-(Dimethylamino)-N-[2,2,2-trifluoro-1-(1H-pyrrol-2-yl)ethyl]but-2-enamide

• IUPAC Name: (E)-4-(dimethylamino)-N-[2,2,2-trifluoro-1-(1H-pyrrol-2-yl)ethyl]but-2-enamide
• InChI: InChI=1S/C12H16F3N3O/c1-18(2)8-4-6-10(19)17-11(12(13,14)15)9-5-3-7-16-9/h3-7,11,16H,8H2,1-2H3,(H,17,19)/b6-4+
• InChI Key: JPNMRMNIWVNWAR-GQCTYLIASA-N
• Canonical SMILES: CN(C)CC=CC(=O)NC(C1=CC=CN1)C(F)(F)F
• Isomeric SMILES: CN(C)C/C=C/C(=O)NC(C1=CC=CN1)C(F)(F)F
• Molecular Formula: C12H16F3N3O
• Molecular Weight: 275.27 g/mol

Description

“(E)-4-(Dimethylamino)-N-[2,2,2-trifluoro-1-(1H-pyrrol-2-yl)ethyl]but-2-enamide” is a complex organic compound. It contains a pyrrole ring, which is a five-membered aromatic ring with one nitrogen atom. The compound also contains a trifluoroethyl group and a dimethylamino group.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the pyrrole ring, the trifluoroethyl group, and the dimethylamino group. The exact structure would depend on the specific arrangement and bonding of these groups.

Chemical Reactions Analysis

The chemical reactions of this compound would likely be influenced by the reactivity of the pyrrole ring, the trifluoroethyl group, and the dimethylamino group. For example, the pyrrole ring is aromatic and thus relatively stable, but can undergo electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the trifluoroethyl group could increase the compound’s stability and lipophilicity.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many pyrrole derivatives have biological activity and are used in medicinal chemistry.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. As with all chemicals, appropriate safety precautions should be taken when handling and storing this compound.

Future Directions

Future research could explore the synthesis, properties, and potential applications of this compound. For example, given the biological activity of many pyrrole derivatives, this compound could be investigated for potential medicinal uses.